Cas no 137267-32-4 (5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester)

• Product Name: 5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester
• CAS No: 137267-32-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1244149
• PubChem ID: 15093937
• Update Time: 2025-04-20

5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester
• SCHEMBL21158772
• DB-172282
• 137267-32-4
• methyl 4-ethyl-2-methyloxazole-5-carboxylate

• Inchi： 1S/C8H11NO3/c1-4-6-7(8(10)11-3)12-5(2)9-6/h4H2,1-3H3
• InChI Key： HFYIGKNLHUPDOB-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(=C1C(=O)OC)CC

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33